Cannabidiol hydroxyquinone
Cannabidiol hydroxyquinone
HU-331 is a prenylquinone.
Brand Name:
Vulcanchem
CAS No.:
137252-25-6
VCID:
VC20832741
InChI:
InChI=1S/C21H28O3/c1-5-6-7-8-15-12-18(22)19(21(24)20(15)23)17-11-14(4)9-10-16(17)13(2)3/h11-12,16-17,24H,2,5-10H2,1,3-4H3/t16-,17+/m0/s1
SMILES:
CCCCCC1=CC(=O)C(=C(C1=O)O)C2C=C(CCC2C(=C)C)C
Molecular Formula:
C21H28O3
Molecular Weight:
328.4 g/mol
Cannabidiol hydroxyquinone
CAS No.: 137252-25-6
Cat. No.: VC20832741
Molecular Formula: C21H28O3
Molecular Weight: 328.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | HU-331 is a prenylquinone. |
|---|---|
| CAS No. | 137252-25-6 |
| Molecular Formula | C21H28O3 |
| Molecular Weight | 328.4 g/mol |
| IUPAC Name | 3-hydroxy-2-[(1R,6R)-3-methyl-6-prop-1-en-2-ylcyclohex-2-en-1-yl]-5-pentylcyclohexa-2,5-diene-1,4-dione |
| Standard InChI | InChI=1S/C21H28O3/c1-5-6-7-8-15-12-18(22)19(21(24)20(15)23)17-11-14(4)9-10-16(17)13(2)3/h11-12,16-17,24H,2,5-10H2,1,3-4H3/t16-,17+/m0/s1 |
| Standard InChI Key | WDXXEUARVHTWQF-DLBZAZTESA-N |
| Isomeric SMILES | CCCCCC1=CC(=O)C(=C(C1=O)O)[C@@H]2C=C(CC[C@H]2C(=C)C)C |
| SMILES | CCCCCC1=CC(=O)C(=C(C1=O)O)C2C=C(CCC2C(=C)C)C |
| Canonical SMILES | CCCCCC1=CC(=O)C(=C(C1=O)O)C2C=C(CCC2C(=C)C)C |
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